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This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with Cobalt-57
(⁵⁷Co). The focus is on the shielding requirements for its low-energy gamma emissions and

addressing common issues encountered during experiments.

Frequently Asked Questions (FAQs)
Q1: What are the primary gamma emissions from
Cobalt-57 that I need to shield against?
Cobalt-57 decays by electron capture to stable Iron-57 (⁵⁷Fe), emitting gamma rays at several

energies. The most prominent emissions you need to be concerned with for shielding purposes

are:

122 keV (85.6% abundance)[1][2]

136 keV (10.68% abundance)[1][2]

14.4 keV (9.16% abundance)[1][3]

While other emissions exist, these are the most significant in terms of intensity and require

appropriate shielding to minimize exposure.
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Q2: What materials are effective for shielding Cobalt-57
gamma rays?
Due to the relatively low energy of ⁵⁷Co's gamma emissions, dense materials provide effective

shielding. Lead (Pb) is the most common and effective material. Other materials can be used,

but their required thickness will be greater.

Lead (Pb): Highly effective and the material of choice for shielding ⁵⁷Co.

Tungsten (W): Offers similar shielding to lead and can be used when lead is not suitable.

Steel: Can be used for shielding but requires a greater thickness than lead for the same level

of attenuation.

Concrete: Suitable for structural shielding in facilities but requires significant thickness for

effective attenuation of ⁵⁷Co gamma rays.

Perspex and other plastic materials offer no significant protection against the gamma radiation

from ⁵⁷Co.[4]

Q3: How much shielding is necessary for a Cobalt-57
source?
The required shielding thickness depends on the activity of the source and the desired dose

rate. A common metric for determining shielding thickness is the Half-Value Layer (HVL), which

is the thickness of a material required to reduce the radiation intensity by half.[5][6]

Shielding Data for Cobalt-57 Gamma Emissions
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Shielding Material
Half-Value Layer
(HVL)

Tenth-Value Layer
(TVL)

Notes

Lead (Pb) < 1 mm to 0.9 mm ~ 0.8 mm to 1 mm

0.8 mm of lead will

reduce the gamma

dose rate by 90%.[7]

The accessible dose

rate should be less

than 2 mR/hr.[8]

Steel ~2.7 cm -

Data for similar low-

energy gamma

emitters suggests

steel is less effective

than lead.

Concrete - -

Not typically used for

primary shielding of

⁵⁷Co sources due to

the large thickness

required.

Note: HVL and TVL are energy-dependent. The values provided are approximations for the

primary 122 keV and 136 keV gamma emissions of ⁵⁷Co.

Q4: I'm seeing artifacts (e.g., "cold spots" or non-
uniformity) in my gamma camera images when using a
⁵⁷Co flood source. What could be the cause?
Several factors can lead to artifacts in ⁵⁷Co flood source imaging:

Radionuclidic Impurities: New ⁵⁷Co sources can contain small amounts of Cobalt-56 (⁵⁶Co)

and Cobalt-58 (⁵⁸Co).[9][10] These isotopes emit higher energy photons that can penetrate

the collimator septa and create the appearance of non-uniformity.[9][11][12]

Non-uniform Source Distribution: The ⁵⁷Co isotope may not be evenly distributed throughout

the sheet source, leading to variations in the flood image.[9]
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Equipment Malfunction: Issues with the gamma camera itself, such as photomultiplier tube

(PMT) failure or problems with the electronic board that stores correction maps, can cause

cold spots or other artifacts.[13]

Source Positioning: Placing the source too close to the collimator can exacerbate artifacts

from high-energy contaminants.[9]

Troubleshooting Guides
Issue 1: Non-uniformity or Artifacts in Gamma Camera
Quality Control (QC) Images
Symptoms:

QC images appear non-uniform, blotchy, or have "cold" or "hot" spots.

Failing daily uniformity checks.

Logical Troubleshooting Flow:
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Caption: Troubleshooting workflow for non-uniform QC images.
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Explanation:

Increase Source-Collimator Distance: The first step is to move the ⁵⁷Co sheet source a few

inches away from the collimator. This can help to minimize artifacts caused by high-energy

contaminants from ⁵⁶Co and ⁵⁸Co, as their emissions will be less likely to penetrate the

collimator septa at an angle.[9]

Age the Source: If increasing the distance improves the image, the issue is likely due to

radionuclidic impurities. Since ⁵⁶Co (half-life ~77 days) and ⁵⁸Co (half-life ~71 days) have

shorter half-lives than ⁵⁷Co (half-life ~272 days), allowing the source to age for several

weeks will reduce these impurities and improve image quality.[9][12]

Verify Source Uniformity: If the problem persists, the source itself may have a non-uniform

distribution of ⁵⁷Co.[9] Follow the experimental protocol below to check the source uniformity.

Investigate Gamma Camera Hardware: If the source is confirmed to be uniform, the issue

may lie with the gamma camera's hardware, such as the photomultiplier tubes or electronic

boards.[13] Contact the manufacturer's technical support for further diagnostics.

Experimental Protocols
Protocol 1: Verification of Cobalt-57 Sheet Source
Uniformity
This protocol is designed to determine if a ⁵⁷Co sheet source has a uniform distribution of

radioactivity.[9]

Objective: To differentiate between source non-uniformity and other causes of image artifacts.

Materials:

Gamma camera with a low-energy collimator

Cobalt-57 sheet source in question

Acquisition and analysis software

Methodology:
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Acquisition 1 (Single Orientation, High Count):

Place the ⁵⁷Co sheet source on the collimator in a defined "home" orientation.

Acquire a high-count flood image (e.g., 10 million counts).

Save this image as "Image A".

Acquisition 2 (Multiple Orientations, Lower Count):

Keep the source in the "home" orientation and acquire a flood image of 2.5 million counts.

Rotate the source 90 degrees clockwise and acquire another 2.5 million count image.

Rotate the source another 90 degrees (180 from home) and acquire a third 2.5 million

count image.

Rotate the source a final 90 degrees (270 from home) and acquire a fourth 2.5 million

count image.

Image Processing and Analysis:

Sum the four 2.5 million count images to create a single 10 million count composite image.

Save this as "Image B".

Visually compare "Image A" and "Image B".

Calculate the integral uniformity for both images according to your institution's standard

procedure.

Interpretation of Results:

If "Image A" shows non-uniformity that is not present in "Image B", and there is a

significant discrepancy in the integral uniformity measurements between the two, it is

highly likely that the ⁵⁷Co sheet source is non-uniform.[9] The summing of the four rotated

images averages out the source's inherent non-uniformity.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 12 Tech Support

https://jnm.snmjournals.org/content/57/supplement_2/2613
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b224739?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


If both images show similar uniformity and artifacts, the issue is likely not with the source

distribution but with radionuclidic impurities or the camera system itself.

Workflow for Source Uniformity Verification:

Start: Verify Source Uniformity
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(Image A)
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images, rotating 90°

each time

Compare Image A and Image B

Sum the four images
to create Image B

Are there significant
differences in uniformity?

Source is likely
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Caption: Experimental workflow for verifying ⁵⁷Co source uniformity.
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Safety and Handling
Signaling Pathway for Radiation Safety Precautions:

This diagram illustrates the logical flow of safety measures when working with ⁵⁷Co.
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Caption: Logical flow of radiation safety procedures for ⁵⁷Co.
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Key Safety Principles:

Time, Distance, Shielding: Minimize time spent near the source, maximize distance, and

always use appropriate shielding.[14]

Personal Protective Equipment (PPE): Always wear a lab coat, disposable gloves, and safety

glasses when handling ⁵⁷Co.[4]

Dosimetry: Personnel handling millicurie quantities of ⁵⁷Co should wear whole-body and ring

dosimeters to monitor their radiation dose.[8]

Contamination Control: Regularly monitor work areas, hands, and clothing for contamination

using a suitable survey meter (e.g., a NaI scintillation detector or a pancake GM detector).

[15]

Storage: Store ⁵⁷Co sources in lead containers or behind lead shielding when not in use.[8]

[15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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